Cas no 92736-21-5 ( )

• Product Name: &nbsp
• CAS No: 92736-21-5
• MF: C₁₅H₂₂N₆
• MW: 286.375381946564
• CID: 998892
• Update Time: 2024-03-06

  Chemical and Physical Properties

Names and Identifiers

• N',N'-bis(4,6-dimethylpyrimidin-2-yl)propane-1,3-diamine
• 1,3-Propanediamine, N,N'-bis(4,6-dimethyl-2-pyrimidinyl)- (9CI)
•  

• Inchi： 1S/C15H22N6/c1-10-8-11(2)19-14(18-10)16-6-5-7-17-15-20-12(3)9-13(4)21-15/h8-9H,5-7H2,1-4H3,(H,16,18,19)(H,17,20,21)
• InChI Key： NVWMFGOQAJJELF-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=CC(C)=N1)CCNC1=NC(C)=CC(C)=N1

Computed Properties

• Exact Mass: 286.190595
• Monoisotopic Mass: 286.190595
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6

Experimental Properties

• Density: 1.174
• Melting Point: 150 °C(Solv: ethanol (64-17-5))
• Boiling Point: 507.1°C at 760 mmHg
• Flash Point: 260.5°C
• Refractive Index: 1.623
• pka: 5.44±0.10(Predicted)